Cas no 898452-90-9 (2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide
• CAS No: 898452-90-9
• MF: C₂₃H₁₈ClN₃O₂
• MW: 403.860924243927
• CID: 5484066
• PubChem ID: 7294600
• Update Time: 2025-10-28

2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2633-0056
• STL269899
• 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide
• 2-amino-3-[(4-chlorophenyl)carbonyl]-N-(2-methylphenyl)indolizine-1-carboxamide
• 2-amino-3-(4-chlorobenzoyl)-N-(o-tolyl)indolizine-1-carboxamide
• 898452-90-9
• AKOS016393919

• Inchi： 1S/C23H18ClN3O2/c1-14-6-2-3-7-17(14)26-23(29)19-18-8-4-5-13-27(18)21(20(19)25)22(28)15-9-11-16(24)12-10-15/h2-13H,25H2,1H3,(H,26,29)
• InChI Key： WRIILXFWVKLIKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C(C(NC2C=CC=CC=2C)=O)=C2C=CC=CN21)N)=O

Computed Properties

• Exact Mass: 403.1087545g/mol
• Monoisotopic Mass: 403.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide

Comprehensive Overview of 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide (CAS No. 898452-90-9)

The compound 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide, identified by its CAS No. 898452-90-9, is a specialized indolizine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chlorobenzoyl moiety and a methylphenyl carboxamide group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of inflammatory diseases and cancer therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapy. This compound’s indolizine core is a key scaffold in medicinal chemistry, often associated with bioactive properties. Its amino and carboxamide functionalities enhance its solubility and binding affinity, making it a promising candidate for drug design. Questions like "What are the latest breakthroughs in indolizine-based drugs?" or "How does 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide interact with cellular targets?" are frequently searched, reflecting its relevance in contemporary research.

The synthesis of CAS No. 898452-90-9 involves multi-step organic reactions, including cyclization and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure quality. Given the growing interest in green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound to align with sustainable development goals.

From a pharmacological perspective, 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide has shown promising in vitro activity against certain kinase pathways, which are often dysregulated in diseases like autoimmune disorders and metastatic cancers. Its mechanism of action is under active study, with particular focus on its potential as a selective inhibitor. Searches such as "Can indolizine derivatives replace traditional kinase inhibitors?" highlight the compound’s perceived value in next-generation therapeutics.

Beyond its biomedical applications, this compound is also a valuable tool in chemical biology for probing protein-ligand interactions. Its fluorescence properties (when modified) make it useful in imaging studies, addressing queries like "How are fluorescent indolizine analogs used in live-cell imaging?". The integration of computational modeling and high-throughput screening has further accelerated its exploration, catering to the rising trend of AI-driven drug discovery.

In summary, 2-amino-3-(4-chlorobenzoyl)-N-(2-methylphenyl)indolizine-1-carboxamide (CAS No. 898452-90-9) represents a versatile and innovative compound with broad implications in modern science. Its structural elegance, combined with its therapeutic potential, positions it at the forefront of medicinal chemistry and biomolecular research. As the scientific community continues to unravel its full capabilities, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing cutting-edge technologies.